molecular formula C10H10BrF2NO3 B15385501 1-(3-Bromopropyl)-3-(difluoromethoxy)-2-nitrobenzene

1-(3-Bromopropyl)-3-(difluoromethoxy)-2-nitrobenzene

Cat. No.: B15385501
M. Wt: 310.09 g/mol
InChI Key: UULHPMPUAABCOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Bromopropyl)-3-(difluoromethoxy)-2-nitrobenzene is a brominated aromatic compound featuring a nitro group at the ortho position and a difluoromethoxy substituent at the meta position.

Properties

Molecular Formula

C10H10BrF2NO3

Molecular Weight

310.09 g/mol

IUPAC Name

1-(3-bromopropyl)-3-(difluoromethoxy)-2-nitrobenzene

InChI

InChI=1S/C10H10BrF2NO3/c11-6-2-4-7-3-1-5-8(17-10(12)13)9(7)14(15)16/h1,3,5,10H,2,4,6H2

InChI Key

UULHPMPUAABCOO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)OC(F)F)[N+](=O)[O-])CCCBr

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects: Nitro vs. Halogen Groups

Compound Name Substituents (Position) Molecular Weight (g/mol) Boiling Point (°C) Key Reactivity/Applications
1-(3-Bromopropyl)-2-chlorobenzene Cl (ortho), Br (propyl chain) ~213.5 Not reported Suzuki coupling precursors
1-Bromo-2-nitrobenzene Br (ortho), NO₂ (para) 202.01 261 Soluble in alcohols; nitration intermediate
Target Compound NO₂ (ortho), OCHF₂ (meta) ~315.0 (estimated) ~324.6 (predicted) Potential pharmaceutical intermediate

Key Observations :

  • The nitro group in the target compound enhances polarity compared to halogenated analogs, likely increasing solubility in polar aprotic solvents.
  • The difluoromethoxy group (OCHF₂) offers metabolic stability compared to non-fluorinated ethers, a trait valuable in drug design .

Chain Length and Functional Group Positioning

Compound Name Chain Structure Yield in Synthesis Key Spectral Data
1-Bromo-2-(3-bromopropyl)benzene 3-bromopropyl chain (ortho-Br) 95% Matches literature NMR
1-(3-Bromopropyl)-1H-indole 3-bromopropyl chain (N-linked) Not reported CAS: 125334-52-3
Target Compound 3-bromopropyl chain (meta-OCHF₂) Not reported Predicted IR: C-F ~1200 cm⁻¹

Key Observations :

  • The 3-bromopropyl chain is synthetically accessible via alcohol bromination (e.g., 3-(2-Bromophenyl)propan-1-ol → 95% yield) .
  • Positioning the nitro group at the ortho position may sterically hinder electrophilic substitution reactions compared to para-substituted analogs .

Electronic Effects: Fluorinated vs. Non-Fluorinated Analogs

Compound Name Substituent Electronic Effect Applications
1-(3-Bromopropyl)-3-(trifluoromethyl)benzene CF₃ (meta) Strong electron-withdrawing Materials science
1-(3-Chloropropyl)-1H-imidazole Cl (propyl chain) Moderate polarizability Ionic liquids
Target Compound OCHF₂ (meta) Moderate electron-withdrawing Drug candidates (e.g., kinase inhibitors)

Key Observations :

  • The target compound’s nitro group may facilitate reduction to an amine, enabling further derivatization in medicinal chemistry .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.